Cas no 2138515-57-6 (Butanamide, 2,3-dimethyl-N-1-oxa-4-azaspiro[5.5]undec-9-yl-)

• Product Name: Butanamide, 2,3-dimethyl-N-1-oxa-4-azaspiro[5.5]undec-9-yl-
• CAS No: 2138515-57-6
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5301017
• Update Time: 2025-06-28

Butanamide, 2,3-dimethyl-N-1-oxa-4-azaspiro[5.5]undec-9-yl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2,3-dimethyl-N-1-oxa-4-azaspiro[5.5]undec-9-yl-

• Inchi： 1S/C15H28N2O2/c1-11(2)12(3)14(18)17-13-4-6-15(7-5-13)10-16-8-9-19-15/h11-13,16H,4-10H2,1-3H3,(H,17,18)
• InChI Key： MZYGZQXOXIGAHD-UHFFFAOYSA-N
• SMILES： C(NC1CCC2(OCCNC2)CC1)(=O)C(C)C(C)C

Additional information on Butanamide, 2,3-dimethyl-N-1-oxa-4-azaspiro[5.5]undec-9-yl-

Butanamide, 2,3-dimethyl-N-1-oxa-4-azaspiro[5.5]undec-9-yl: A Comprehensive Overview

Butanamide, 2,3-dimethyl-N-1-oxa-4-azaspiro[5.5]undec-9-yl (CAS No. 2138515-57-6) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amide derivative exhibits a unique structural framework characterized by an oxaspiro scaffold integrated with a nitrogen-containing heterocycle. The compound's intricate molecular architecture has positioned it as a subject of intense research, particularly in the development of novel bioactive molecules.

The< strong>spirocyclic core of this compound, derived from the spiro[5.5]undecane system, contributes to its distinct conformational flexibility and potential for diverse biological interactions. The presence of the N-1 oxa group and the 2,3-dimethyl substitution pattern further enhances its structural complexity, making it a promising candidate for further functionalization and derivatization. Such modifications are crucial in tailoring the pharmacokinetic and pharmacodynamic properties of the compound for therapeutic applications.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinities towards biological targets. The< strong>2,3-dimethyl-N-1-oxa-4-azaspiro[5.5]undec-9-yl moiety has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that this compound may interact with< strong>protease enzymes, particularly those involved in metabolic pathways and signal transduction.

The< strong>N-1 oxa group within the spirocycle introduces a polar region that can facilitate hydrogen bonding interactions with biological targets. This feature is particularly valuable in drug design, as it allows for the optimization of binding affinity and selectivity. Additionally, the< strong>2,3-dimethyl substituents contribute to steric hindrance, which can be strategically employed to improve drug-like properties such as solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of< strong>Butanamide, 2,3-dimethyl-N-1-oxa-4-azaspiro[5.5]undec-9-yl with high precision. Molecular docking simulations have revealed that this compound can bind effectively to< strong>catalytic sites of proteases, suggesting its potential as an inhibitor or modulator of these enzymes. Such findings are particularly relevant in the context of developing treatments for diseases associated with protease overactivity.

The synthesis of< strong>Butanamide, 2,3-dimethyl-N-1-oxa-4-azaspiro[5.5]undec-9-yl presents unique challenges due to its complex spirocyclic structure. However, recent innovations in synthetic methodologies have made it possible to construct this molecule with increasing efficiency and yield. Transition metal-catalyzed reactions and organometallic chemistry have played pivotal roles in facilitating key bond-forming steps, enabling access to this intricate scaffold.

The pharmacological profile of< strong>Butanamide, 2,3-dimethyl-N-1-oxa-4-azaspiro[5.5]undec-9-yl is still under active investigation. Initial in vitro studies have shown promising results in terms of inhibitory activity against certain enzymatic targets. These findings warrant further exploration through preclinical studies to assess its safety and efficacy profile in vivo. The compound's unique structural features make it an attractive candidate for developing next-generation therapeutics targeting a wide range of diseases.

The< strong>CAS No. 2138515-57-6 serves as a unique identifier for this compound, ensuring accurate documentation and retrieval of research data related to its synthesis, characterization, and biological evaluation. This standardized nomenclature is essential for maintaining consistency across scientific literature and databases.

In conclusion,< strong>Butanamide, 2,3-dimethyl-N-1-oxa...xaspiro[5.5]undec...yl represents a significant advancement in the field of medicinal chemistry due to its novel structure and potential biological activity. Continued research into this compound holds promise for the development of innovative therapeutic strategies addressing various medical conditions.